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For Researchers, Scientists, and Drug Development Professionals

Abstract
Dichloroiodomethane (CHCl₂I), with a CAS number of 594-04-7, is a trihalomethane of

significant interest due to its role as a disinfection byproduct in drinking water and its potential

applications in organic synthesis. This technical guide provides an in-depth overview of its

chemical and physical properties, synthesis and reactions, analytical methods, and

toxicological profile. Detailed experimental protocols, quantitative data summaries, and

pathway visualizations are included to support research and development activities. While

recognized as more cytotoxic and genotoxic than its chlorinated and brominated analogs, a

comprehensive toxicological assessment of dichloroiodomethane is still lacking, highlighting

a critical area for future investigation.

Chemical and Physical Properties
Dichloroiodomethane is a heavy, nonflammable, and transparent pale yellow liquid with a

chloroform-like odor.[1] It exhibits slight solubility in water but is soluble in common organic

solvents such as acetone, diethyl ether, ethanol, and benzene.[1] The compound is known to

decompose upon exposure to air and light.[1]

Table 1: Physical and Chemical Properties of Dichloroiodomethane
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Property Value Reference(s)

CAS Number 594-04-7 [2]

Molecular Formula CHCl₂I [2]

Molecular Weight 210.83 g/mol [2]

Appearance Pale yellow liquid [1]

Odor Chloroform-like [1]

Boiling Point 131 °C [1]

Density 2.453 g/cm³

Refractive Index 1.5847

Solubility

Very slightly soluble in water;

Soluble in acetone, diethyl

ether, ethanol, benzene.

[1]

InChI InChI=1S/CHCl2I/c2-1(3)4/h1H [2]

InChIKey
HNLZCOJXSLDGKD-

UHFFFAOYSA-N
[2]

SMILES C(Cl)(Cl)I [2]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of

dichloroiodomethane.

Table 2: Spectral Data for Dichloroiodomethane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/11655
https://pubchem.ncbi.nlm.nih.gov/compound/11655
https://pubchem.ncbi.nlm.nih.gov/compound/11655
https://en.wikipedia.org/wiki/Dichloroiodomethane
https://en.wikipedia.org/wiki/Dichloroiodomethane
https://en.wikipedia.org/wiki/Dichloroiodomethane
https://en.wikipedia.org/wiki/Dichloroiodomethane
https://pubchem.ncbi.nlm.nih.gov/compound/11655
https://pubchem.ncbi.nlm.nih.gov/compound/11655
https://pubchem.ncbi.nlm.nih.gov/compound/11655
https://www.benchchem.com/product/b121522?utm_src=pdf-body
https://www.benchchem.com/product/b121522?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectrum Type Key Peaks/Shifts Reference(s)

¹³C NMR δ (ppm): 34.9 [2]

¹H NMR No data available

IR Spectroscopy
Key Peaks (cm⁻¹): No specific

peaks available
[2]

Mass Spectrometry (GC-MS) m/z: 175, 177, 127, 83, 85 [2]

Synthesis and Reactions
Synthesis
Dichloroiodomethane can be synthesized through various methods, with the haloform

reaction being a prominent route.

This protocol is a representative method adapted from general haloform reaction procedures.

Materials:

Acetone (or a suitable methyl ketone)

Iodine (I₂)

Sodium hydroxide (NaOH)

Diethyl ether (or other suitable extraction solvent)

Anhydrous sodium sulfate (Na₂SO₄)

Distilled water

Round-bottom flask

Reflux condenser

Separatory funnel
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Beakers and Erlenmeyer flasks

Heating mantle

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a reflux condenser, dissolve a suitable methyl ketone

(e.g., acetone) in an appropriate solvent (e.g., water or a water/dioxane mixture).

Slowly add a solution of iodine in potassium iodide (Lugol's solution) or solid iodine to the

stirred solution.

Gradually add a solution of sodium hydroxide while maintaining the temperature of the

reaction mixture. The addition is continued until the color of iodine disappears.

Continue stirring the reaction mixture at room temperature or with gentle heating for a

specified period to ensure the completion of the reaction.

After the reaction is complete, cool the mixture and transfer it to a separatory funnel.

Extract the aqueous layer with diethyl ether (or another suitable organic solvent) multiple

times.

Combine the organic extracts and wash them with a saturated solution of sodium thiosulfate

to remove any unreacted iodine, followed by a wash with brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter off the drying agent and remove the solvent using a rotary evaporator to obtain crude

dichloroiodomethane.

The crude product can be further purified by distillation.

Chemical Reactions
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Dichloroiodomethane can participate in various organic reactions, primarily involving

nucleophilic substitution at the carbon atom.

The carbon atom in dichloroiodomethane is electrophilic and susceptible to attack by

nucleophiles, leading to the displacement of the iodide ion, which is a good leaving group.

Nu⁻ CHCl₂INucleophilic Attack [Nu---CHCl₂---I]⁻

Nu-CHCl₂

I⁻

Loss of Leaving Group

Iodide (I⁻)
in Source Water

Hypoiodous Acid (HOI)

Chlorine (Cl₂) or
Chloramine (NH₂Cl)

Oxidation

Electrophilic Substitution

Natural Organic Matter (NOM)

Dichloroiodomethane (CHCl₂I)
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Sample Preparation

Analysis

Water Sample

Add Internal Standard

Purge with Inert Gas

Sorbent Trap

Thermal Desorption

Gas Chromatography Separation

Mass Spectrometry Detection

Data

Data Acquisition & Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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